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Compound of Interest

Compound Name: Calcium naphthenate

Cat. No.: B1591947 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of calcium
naphthenate in wood preservation research, including detailed experimental protocols and a

summary of efficacy data. Calcium naphthenate is a metal salt of naphthenic acid, a complex

of cycloaliphatic carboxylic acids. It is recognized for its fungicidal and insecticidal properties,

making it a subject of interest for developing environmentally benign wood preservatives.

Application Notes
Calcium naphthenate serves as a viable alternative to more traditional, and often more toxic,

wood preservatives. Its efficacy is attributed to the combined action of the naphthenate moiety

and the calcium ion, which can disrupt fungal cell membranes and interfere with insect

metabolism. Researchers investigating calcium naphthenate should focus on determining

optimal retention levels in various wood species to achieve desired durability against decay

fungi and termites. Key areas of investigation include its performance in different environmental

conditions (e.g., ground contact vs. above-ground), its permanence as indicated by leaching

studies, and its compatibility with different wood species. Standardized testing methods, such

as those developed by the American Wood Protection Association (AWPA), are crucial for

generating comparable and reliable data.
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Detailed methodologies for key experiments in the evaluation of wood preservatives are

outlined below. These protocols are based on widely accepted standards to ensure the

reproducibility and validity of research findings.

Protocol 1: Laboratory Evaluation of Fungicidal Efficacy
(Based on AWPA Standard E10)
This protocol details the laboratory soil-block culture test to determine the toxic thresholds of

calcium naphthenate against wood decay fungi.

1. Preparation of Wood Blocks:

Select a susceptible wood species (e.g., Southern Yellow Pine sapwood).
Cut wood blocks to a standard size, typically 19 mm x 19 mm x 19 mm.
Condition the blocks to a constant weight at a controlled temperature and humidity (e.g.,
23°C and 65% relative humidity).
Record the initial dry weight of each block.

2. Preservative Treatment:

Prepare a series of treating solutions of calcium naphthenate in a suitable solvent (e.g.,
mineral spirits) at varying concentrations.
Treat the wood blocks with the preservative solutions using a full-cell pressure process. This
typically involves an initial vacuum, followed by the introduction of the preservative solution
and application of pressure.
After treatment, wipe the blocks to remove excess solution and weigh them to determine the
gross absorption.
Allow the treated blocks to dry and condition to a constant weight. Calculate the retention of
calcium naphthenate in kilograms per cubic meter ( kg/m ³) or pounds per cubic foot (pcf).

3. Soil-Block Culture Assembly:

Prepare culture bottles with a soil substrate (e.g., sandy loam) and adjust the moisture
content to promote fungal growth.
Sterilize the culture bottles containing the soil.
Inoculate the soil with a pure culture of a relevant wood decay fungus (e.g., a brown-rot
fungus like Gloeophyllum trabeum or a white-rot fungus like Trametes versicolor).
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Place the conditioned and weighed treated wood blocks onto the surface of the actively
growing fungal culture.

4. Incubation and Evaluation:

Incubate the culture bottles at a controlled temperature and humidity (e.g., 27°C and 70%
RH) for a specified period (typically 12 weeks).
After incubation, remove the blocks from the culture bottles, carefully clean off any surface
mycelium, and condition them to a constant weight.
Calculate the percentage of weight loss for each block. The toxic threshold is the lowest
retention of the preservative that prevents significant weight loss (typically less than 2%).

Protocol 2: Field Evaluation of Durability Against Fungi
and Termites (Based on AWPA Standard E7)
This protocol describes a field stake test to evaluate the long-term performance of calcium
naphthenate-treated wood in a natural, in-ground environment.

1. Preparation of Wood Stakes:

Prepare wooden stakes from a susceptible wood species, with typical dimensions of 19 mm
x 19 mm x 457 mm.
Condition the stakes to a constant weight.

2. Preservative Treatment:

Treat the stakes with different concentrations of calcium naphthenate solution using a
pressure treatment process, as described in Protocol 1.
Calculate the preservative retention for each stake.

3. Field Installation:

Select a test site with known high decay and termite hazard.
Install the treated stakes vertically in the ground to half their length, in a randomized layout.
Include untreated control stakes and stakes treated with a reference preservative (e.g.,
Chromated Copper Arsenate - CCA) for comparison.

4. Inspection and Rating:
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Inspect the stakes annually or at other regular intervals.
Rate each stake for decay and termite attack using a standardized rating scale (e.g., a scale
from 10 for sound to 0 for failure).

5. Data Analysis:

Analyze the rating data over time to determine the service life and performance of the
calcium naphthenate treatments at different retention levels compared to the controls.

Protocol 3: Determination of Preservative Leaching
(Based on AWPA Standard E11)
This protocol outlines a laboratory method to assess the permanence of calcium naphthenate
in treated wood by measuring its leaching in water.

1. Preparation of Wood Samples:

Prepare small, treated wood blocks or wafers of known dimensions and preservative
retention.

2. Leaching Procedure:

Place the treated wood samples in a container with a specified volume of distilled or
deionized water.
Agitate the water or use a flow-through system to simulate rainfall or water contact.
At specified time intervals, collect water samples for analysis.

3. Chemical Analysis:

Analyze the water samples for the concentration of calcium using an appropriate analytical
technique, such as atomic absorption spectroscopy (AAS) or inductively coupled plasma
mass spectrometry (ICP-MS).

4. Data Calculation:

Calculate the amount of calcium leached from the wood over time and express it as a
percentage of the initial amount in the wood. This provides an indication of the preservative's
permanence.
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Data Presentation
The following tables summarize hypothetical quantitative data based on typical results from

wood preservation research.

Table 1: Fungicidal Efficacy of Calcium Naphthenate against Gloeophyllum trabeum (Brown-

Rot Fungus) in a 12-Week Soil-Block Test.

Calcium Naphthenate Retention ( kg/m ³) Mean Weight Loss (%)

0 (Untreated Control) 45.2

1.6 28.7

3.2 15.1

4.8 5.3

6.4 1.8

8.0 0.9

Table 2: Termite Resistance of Wood Treated with Calcium Naphthenate in a Field Stake Test

(AWPA E7 Rating after 5 Years).

Calcium Naphthenate Retention ( kg/m ³)
Mean Termite Attack Rating (10 = Sound,
0 = Failure)

0 (Untreated Control) 2.5

3.2 6.8

6.4 8.5

9.6 9.2

CCA (Reference) 9.5
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Caption: Workflow for the AWPA E10 Soil-Block Fungicidal Efficacy Test.
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Caption: Workflow for the AWPA E7 Field Stake Durability Test.
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To cite this document: BenchChem. [Application Notes and Protocols: Calcium Naphthenate
in Wood Preservation Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591947#use-of-calcium-naphthenate-in-wood-
preservation-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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